Cas no 2222511-91-1 (4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile)

• Product Name: 4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile
• CAS No: 2222511-91-1
• MF: C₅H₄BrN₃
• MW: 186.009359359741
• CID: 5065719
• Update Time: 2023-08-25

4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile

• Inchi： 1S/C5H4BrN3/c1-3-5(6)4(2-7)9-8-3/h1H3,(H,8,9)
• InChI Key： HLAYQBULDDTUEP-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=NNC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• XLogP3: 1.4
• Topological Polar Surface Area: 52.5